10.1039/C0EE00442A | Mesoporous amine-modified SiO2 aerogel: a potential CO2 sorbent†‡

Mesoporous amine-modified SiO2 aerogel: a potential CO2 sorbent†‡

Energy & Environmental Science Pub Date: 2011-05-05 DOI: 10.1039/C0EE00442A

Abstract

An amine-modified SiO₂ aerogel (AMSA) was prepared using the sol–gel method and supercritical drying technology. CO₂ adsorption tests were conducted under different conditions. High adsorption capacities were achieved in the presence of water vapor, with the highest CO₂ adsorption capacity of 6.97 mmol/g-sorbent at 25 °C. A novel adsorption mechanism associated with the CO₂ sorption process is proposed. The test results indicate that AMSA is a promising CO₂ adsorbent.

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Journal Name：Energy & Environmental Science

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